Cas no 856352-92-6 (3-bromothiophene-2-sulfonamide)

• Product Name: 3-bromothiophene-2-sulfonamide
• CAS No: 856352-92-6
• MDL: MFCD14694486
• CID: 4660722
• Update Time: 2025-08-03

3-bromothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-bromothiophene-2-sulfonamide

• MDL： MFCD14694486

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-bromothiophene-2-sulfonamide

Recent Advances in the Study of 3-Bromothiophene-2-sulfonamide (CAS: 856352-92-6) and Its Applications in Chemical Biology and Medicine

3-Bromothiophene-2-sulfonamide (CAS: 856352-92-6) has recently emerged as a compound of significant interest in the fields of chemical biology and medicinal chemistry. This heterocyclic sulfonamide derivative has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex pharmaceutical agents. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its unique properties and possible therapeutic uses.

The synthesis of 3-bromothiophene-2-sulfonamide has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthetic route that employs catalytic bromination followed by sulfonamide formation under mild conditions. This method not only enhances the scalability of production but also reduces the environmental impact compared to traditional approaches. The structural elucidation of the compound via X-ray crystallography has provided valuable insights into its molecular conformation, which is critical for understanding its interaction with biological targets.

In terms of biological activity, 3-bromothiophene-2-sulfonamide has exhibited notable inhibitory effects against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancers. A recent in vitro study highlighted its selective inhibition of these isoforms with IC50 values in the low micromolar range, suggesting its potential as a lead compound for anticancer drug development. Additionally, its ability to modulate other enzyme systems, such as matrix metalloproteinases (MMPs), has sparked interest in its application for treating inflammatory and degenerative diseases.

Beyond its enzyme inhibitory properties, 3-bromothiophene-2-sulfonamide has been explored as a versatile intermediate in the synthesis of more complex molecules. Researchers have successfully incorporated it into the scaffold of kinase inhibitors and GPCR modulators, demonstrating its utility in medicinal chemistry. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of a series of hybrid molecules combining 3-bromothiophene-2-sulfonamide with known pharmacophores, resulting in compounds with enhanced bioavailability and target specificity.

The safety profile and pharmacokinetic properties of 3-bromothiophene-2-sulfonamide have also been investigated. Preliminary toxicology studies in animal models indicate a favorable safety window, with no significant adverse effects observed at therapeutic doses. Its moderate solubility and stability under physiological conditions make it a promising candidate for further drug development. However, challenges remain in optimizing its metabolic stability and tissue distribution, which are currently areas of active research.

Looking ahead, the potential applications of 3-bromothiophene-2-sulfonamide appear broad and promising. Its unique chemical structure and biological activities position it as a valuable tool for chemical biology research and a potential starting point for new therapeutic agents. Future research directions may include the exploration of its antimicrobial properties, the development of prodrug formulations to enhance delivery, and the investigation of its effects on emerging biological targets. As the understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for various diseases.